Cas no 6061-95-6 (3-Hydroxybutane-1,2,3-tricarboxylic acid)
6061-95-6 structure
Product Name:3-Hydroxybutane-1,2,3-tricarboxylic acid
CAS No:6061-95-6
MF:C7H10O7
MW:206.150103092194
CID:510312
Update Time:2024-02-29
3-Hydroxybutane-1,2,3-tricarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Pentaric acid,3-carboxy-2,3-dideoxy-4-C-methyl-
- threo-alpha-methylisocitrate
- 1,2,3-Butanetricarboxylicacid, 3-hydroxy- (7CI)
- 2-Methylisocitric acid
- a-Methylisocitric acid
- alpha-Methylisocitrate
- 3-Carboxy-2,3-dideoxy-4-C-methylpentaric acid
- 3-hydroxybutane-1,2,3-tricarboxylic acid
- DL-threo-alpha-Methylisocitrate
- 3-Hydroxy-1,2,3-butanetricarboxylate
- d.l-methylisocitrate
- methyl isocitric acid
- DL-Methylisocitric acid
- (2R,3S)2-methylisocitrate
- 3-hydroxy-1,2,3-Butanetricarboxylic acid
- 1,2,3-Butanetricarboxylic acid, 3-hydroxy-
- 1-hydroxy-1-methylpropane-1,2,3-tri
- 3-Hydroxybutane-1,2,3-tricarboxylic acid
-
- Inchi: 1S/C7H10O7/c1-7(14,6(12)13)3(5(10)11)2-4(8)9/h3,14H,2H2,1H3,(H,8,9)(H,10,11)(H,12,13)
- InChI Key: HHKPKXCSHMJWCF-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)(C)C(C(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 206.043
- Monoisotopic Mass: 206.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 132
3-Hydroxybutane-1,2,3-tricarboxylic acid Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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